4-(4-Chloro-2-methoxyphenyl)phenylacetic acid

• IUPAC Name: 2-[4-(4-chloro-2-methoxyphenyl)phenyl]acetic acid
• InChI: InChI=1S/C15H13ClO3/c1-19-14-9-12(16)6-7-13(14)11-4-2-10(3-5-11)8-15(17)18/h2-7,9H,8H2,1H3,(H,17,18)
• InChI Key: YMWMOVWNRDSQRK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Cl)C2=CC=C(C=C2)CC(=O)O
• Molecular Formula: C15H13ClO3
• DSSTOX Substance ID: DTXSID40716597
• Molecular Weight: 276.71 g/mol
• CAS No.: 1334499-93-2

Description

4-(4-Chloro-2-methoxyphenyl)phenylacetic acid is an organic compound with the molecular formula C15H13ClO3 and a molecular weight of 276.72. It is a white solid with a disagreeable odor.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H13ClO3/c1-19-14-9-12 (16)6-7-13 (14)11-4-2-10 (3-5-11)8-15 (17)18/h2-7,9H,8H2,1H3, (H,17,18). This indicates that the compound contains a phenyl functional group and a carboxylic acid functional group.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 276.72. The compound is a white solid with a disagreeable odor.

Scientific Research Applications

Sorption and Environmental Impact

• Research on phenoxy herbicides, including compounds with structural similarities to 4-(4-Chloro-2-methoxyphenyl)phenylacetic acid, suggests their sorption behavior is influenced by soil parameters such as pH, organic carbon content, and iron oxides. These substances, including 2,4-D and related compounds, are significant for understanding environmental fate and remediation efforts due to their extensive use and potential environmental impact (Werner, Garratt, & Pigott, 2012).

Biological Effects and Toxicology

• Studies have extensively explored the toxicology of phenoxy acids like 2,4-D, noting their presence in agricultural and urban settings and the potential for environmental and human exposure. Insights into their biological effects, including toxicological and mutagenic assessments, have been highlighted, reflecting on the potential hazards and the need for environmental monitoring and risk management (Zuanazzi, Ghisi, & Oliveira, 2020).

Pharmacological Properties

• The pharmacological properties of related phenolic acids have been reviewed, with chlorogenic acid (CGA) as a primary focus due to its widespread presence in green coffee and tea. CGA exhibits a range of biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. Such studies emphasize the potential health benefits and therapeutic roles of phenolic compounds in managing various diseases (Naveed et al., 2018).

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various receptors and enzymes in the body .

Mode of Action

It is known that the compound can participate in various chemical reactions, such as the suzuki–miyaura coupling , which is a type of carbon-carbon bond-forming reaction.

Biochemical Pathways

Similar compounds have been known to affect various biochemical pathways, including those involved in inflammation and pain perception .

Pharmacokinetics

Similar compounds are known to be well-absorbed and distributed throughout the body, metabolized by the liver, and excreted in the urine .

Result of Action

Similar compounds have been known to exert anti-inflammatory effects and block certain receptors .